Methyl 2-(3-hydroxypiperidin-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-(3-hydroxypiperidin-1-yl)acetate” is a chemical compound with the molecular formula C8H15NO3 . It has a molecular weight of 173.21 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of eight carbon atoms, fifteen hydrogen atoms, one nitrogen atom, and three oxygen atoms . It contains a total of 27 bonds, including 12 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 six-membered ring, 1 ester (aliphatic), 1 tertiary amine (aliphatic), and 1 hydroxyl .Physical and Chemical Properties Analysis
“this compound” is a compound with a molecular weight of 173.21 . The specific physical and chemical properties such as melting point, boiling point, and density are not available in the sources I found.Scientific Research Applications
Neuroimaging and Enzyme Activity Assessment
One significant application of derivatives of Methyl 2-(3-hydroxypiperidin-1-yl)acetate, such as N-[11C]methylpiperidin-4-yl acetate ([11C]MP4A), lies in neuroimaging. [11C]MP4A has been utilized successfully for the quantitative measurement of acetylcholinesterase (AChE) activity in the human brain using positron emission tomography (PET). This technique offers a non-invasive method to study enzyme activity in vivo, providing valuable insights into the neurological processes in health and disease, such as Alzheimer's disease, without the need for arterial blood sampling (Nagatsuka et al., 2001).
Chemical Synthesis and Large-Scale Production
This compound is also pivotal in chemical synthesis, including the efficient large-scale synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate. Such methodologies provide an accessible route to these compounds, which are crucial intermediates for further chemical transformations (Morgentin et al., 2009). This opens up possibilities for rapid access to a variety of heterocyclic analogues, highlighting the compound's utility in drug discovery and development.
Antitumor Activity
Research into the synthesis of new compounds involving this compound analogues has led to the discovery of molecules with potential antitumor activities. For instance, the synthesis and characterization of novel compounds and their evaluation against cancer cell lines offer promising insights into the development of new anticancer agents. This underscores the compound's relevance in medicinal chemistry and pharmacology, contributing to the broader efforts in cancer research (Zhou et al., 2021).
Mechanism of Action
Properties
IUPAC Name |
methyl 2-(3-hydroxypiperidin-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3/c1-12-8(11)6-9-4-2-3-7(10)5-9/h7,10H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKHKAYRXSPPSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1CCCC(C1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.